Cas no 1015846-04-4 (3-(4-amino-3,5-dimethylpyrazol-1-yl)benzoic Acid)

• Product name: 3-(4-amino-3,5-dimethylpyrazol-1-yl)benzoic Acid
• CAS No: 1015846-04-4
• MF: C₁₂H₁₃N₃O₂
• MW: 231.25052
• CID: 1129893
• PubChem ID: 28065484

3-(4-amino-3,5-dimethylpyrazol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-3,5-dimethylpyrazol-1-yl)benzoic Acid
• Ambcb9037161
• CTK3J9959
• MolPort-018-503-105
• AKOS005158452
• AG-D-08691
• 3-(4-AMINO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)BENZOIC ACID
• Ambcb9037161; CTK3J9959; MolPort-018-503-105; AKOS005158452; AG-D-08691; 3-(4-AMINO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)BENZOIC ACID;
• 1015846-04-4
• 3-(4-AMINO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)BENZOIC ACID 95%
• Benzoic acid, 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-
• DTXSID10651087

• MDL： MFCD08691860
• Inchi： InChI=1S/C12H13N3O2/c1-7-11(13)8(2)15(14-7)10-5-3-4-9(6-10)12(16)17/h3-6H,13H2,1-2H3,(H,16,17)
• InChI Key： PJFLKWSUDICIDO-UHFFFAOYSA-N
• SMILES： CC1=NN(C(=C1N)C)C2=CC=CC(=C2)C(=O)O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų